Cas no 3682-28-8 (2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid)

• Product Name: 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
• CAS No: 3682-28-8
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• MDL: MFCD00227618
• CID: 296309
• PubChem ID: 715741
• Update Time: 2025-11-02

2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[(4-phenyl-4H-1,2,4-triazol-3-yl)thio]-
• (4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)THIO]ACETIC ACID
• [(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• (4-Phenyl-3-o-tolyl-3H-thiazol-2-yliden)-o-tolyl-amin
• (4-phenyl-3-o-tolyl-3H-thiazol-2-ylidene)-o-tolyl-amine
• (4-phenyl-4H-[1,2,4]triazol-3-ylmercapto)-acetic acid
• (4-Phenyl-4H-[1,2,4]triazol-3-ylmercapto)-essigsaeure
• (4-phenyl-4H-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• 4-Phenyl-3-carboxymethylmercapto-1,2,4-triazol
• AC1L86H7
• AC1Q2NRS
• AG-H-02899
• CTK5E2242
• NSC405545
• SCHEMBL8172290
• EN300-26349
• SR-01000472374-1
• 2-[(4-phenyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• Z55903480
• MFCD00227618
• CS-0243423
• 3682-28-8
• 2-((4-Phenyl-4H-1,2,4-triazol-3-yl)thio)acetic acid
• [(4-phenyl-4H-1,2,4-triazol-3-yl)thio]acetic acid
• 2-[(4-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• HMS611M05
• 3-Carboxymethylthio-4-phenyl-1,2,4-triazole
• (4-phenyl-4 h-[1,2,4]triazol-3-ylsulfanyl)-acetic acid
• ChemDiv1_008717
• AKOS001046061
• 2-((4-Phenyl-4H-1,2,4-triazol-3-yl)thio)aceticacid
• CBDivE_003342
• SR-01000472374
• HBNMWSBTNLONCN-UHFFFAOYSA-N
• 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

• MDL： MFCD00227618
• Inchi： 1S/C10H9N3O2S/c14-9(15)6-16-10-12-11-7-13(10)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,14,15)
• InChI Key： HBNMWSBTNLONCN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.04167
• Monoisotopic Mass: 235.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 485.9°Cat760mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.685
• PSA: 68.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

Comprehensive Guide to 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid (CAS No. 3682-28-8): Properties, Applications, and Research Insights

2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid (CAS No. 3682-28-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing heterocyclic derivative combines a 1,2,4-triazole core with a phenyl substituent and a sulfanylacetic acid moiety, creating unique chemical properties that make it valuable for various applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery and its role in crop protection formulations.

The molecular structure of 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid features several pharmacophoric elements that contribute to its biological activity. The 1,2,4-triazole ring system is known for its diverse pharmacological properties, while the sulfanyl bridge enhances molecular flexibility and binding potential. Current studies focus on its enzyme inhibition capabilities, particularly against targets relevant to metabolic disorders and inflammatory pathways, aligning with growing interest in precision medicine approaches.

In material science, this compound serves as a versatile building block for designing functional polymers and coordination complexes. Its chelating properties make it suitable for creating metal-organic frameworks (MOFs) with potential applications in catalysis and sensor development. Recent publications highlight its use in developing advanced materials for environmental remediation, responding to the global demand for sustainable technologies.

The synthesis of 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid typically involves multi-step organic reactions starting from phenylhydrazine derivatives. Process optimization studies aim to improve atom economy and reduce environmental impact, reflecting the chemical industry's shift toward green chemistry principles. Analytical characterization employs advanced techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm structure and purity.

Market demand for triazole-containing compounds like 3682-28-8 continues to grow, driven by their importance in pharmaceutical intermediates and specialty chemicals. Regulatory aspects focus on proper handling procedures and storage conditions to maintain stability. The compound's structure-activity relationships remain an active area of investigation, with computational chemistry playing an increasing role in predicting molecular interactions and bioavailability.

Emerging applications explore the compound's potential in neurological research and antimicrobial formulations, addressing current healthcare challenges. Its modifiable structure allows for the creation of diverse analogs, facilitating structure-optimization studies for specific biological targets. The scientific community continues to publish new findings about this compound's physicochemical properties and reactivity patterns in peer-reviewed journals.

Quality control standards for 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid emphasize rigorous purity testing and impurity profiling, particularly for pharmaceutical-grade material. Stability studies investigate its behavior under various environmental conditions, providing data crucial for formulation development. The compound's solubility characteristics and partition coefficients are carefully documented to guide practical applications.

Recent patent literature reveals innovative uses of this triazole derivative in electronic materials and energy storage systems, demonstrating its cross-disciplinary relevance. Academic collaborations are exploring its potential in bioconjugation chemistry and prodrug design, reflecting current trends in targeted drug delivery systems. The compound's structure-property relationships continue to inspire new research directions in both academia and industry.

Environmental fate studies of 3682-28-8 examine its biodegradation pathways and ecotoxicological profile, addressing growing concerns about chemical sustainability. Analytical method development focuses on sensitive detection techniques for trace analysis in complex matrices. The compound's crystal engineering potential is being investigated for creating materials with tailored solid-state properties.

Future research directions for 2-(4-Phenyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid may explore its nanotechnology applications and biological signaling modulation capabilities. The compound's versatility ensures its continued importance in medicinal chemistry and material science, with ongoing studies likely to uncover additional valuable properties and applications in coming years.